2-Amino-2-methylhexanoic acid;hydrochloride
Description
2-Amino-2-methylhexanoic acid;hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO2 and its molecular weight is 181.66. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modified Peptides
2-Amino-2-methylhexanoic acid; hydrochloride, as a structural analog to 6-aminohexanoic acid, finds significant applications in the chemical synthesis of modified peptides and biologically active structures. It serves as a hydrophobic, flexible structural element, playing a crucial role as a linker in constructing various molecules. This characteristic is vital in the synthesis of polyamide synthetic fibers, like nylon, and in modifying the structure of peptides for specific scientific applications, thus demonstrating the compound's versatility beyond its clinical use (Markowska, Markowski, & Jarocka-Karpowicz, 2021).
Plant Elicitors and Crop Protection
2-Amino-3-methylhexanoic acid, a related compound, has been identified as a naturally occurring endogenous α-amino acid that functions as an inducer of plant resistance. It exhibits potent activity in enhancing resistance against extreme temperature stresses in several plant species and is active against fungal, bacterial, and viral diseases by inducing plant resistance. This makes it a unique natural elicitor for protecting plants against biotic and abiotic stresses, suggesting potential applications for 2-Amino-2-methylhexanoic acid; hydrochloride in similar contexts (Wang et al., 2022).
Corrosion Inhibition
Schiff's bases derived from lysine, including compounds structurally related to 2-Amino-2-methylhexanoic acid; hydrochloride, have been synthesized and evaluated as corrosion inhibitors for mild steel. These compounds, including 2-amino-6-((4-dimethylamino)benzylideneamino) hexanoic acid, demonstrate high inhibition efficiency, showcasing the potential of amino acid derivatives in corrosion protection. This suggests the utility of 2-Amino-2-methylhexanoic acid; hydrochloride in developing new corrosion inhibitors (Gupta, Verma, Quraishi, & Mukherjee, 2016).
Solubility Control in Nanotechnology
The solubility of carboxylic acid-functionalized single-wall carbon nanotubes (SWNTs) can be controlled by the length of the hydrocarbon side chain of the amino acid used for functionalization. For instance, the 6-aminohexanoic acid derivative demonstrates solubility in aqueous solutions between pH 4 and 11, indicating the potential of 2-Amino-2-methylhexanoic acid; hydrochloride to modify the solubility and dispersion properties of nanomaterials across a wide pH range (Zeng, Zhang, & Barron, 2005).
Properties
IUPAC Name |
2-amino-2-methylhexanoic acid;hydrochloride |
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InChI |
InChI=1S/C7H15NO2.ClH/c1-3-4-5-7(2,8)6(9)10;/h3-5,8H2,1-2H3,(H,9,10);1H |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
DJYRKWUMFWVEQP-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CCCCC(C)(C(=O)O)N.Cl |
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Molecular Formula |
C7H16ClNO2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
181.66 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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CAS No. |
88852-94-2 |
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| Record name | 2-amino-2-methylhexanoic acid hydrochloride | |
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